(Z)-2-Cyano-3-(2-oxo-1H-pyridin-4-yl)-N-propylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(2-oxo-1H-pyridin-4-yl)-N-propylprop-2-enamide
• InChI: InChI=1S/C12H13N3O2/c1-2-4-15-12(17)10(8-13)6-9-3-5-14-11(16)7-9/h3,5-7H,2,4H2,1H3,(H,14,16)(H,15,17)/b10-6-
• InChI Key: BZYGIMYBZCKOGJ-POHAHGRESA-N
• Canonical SMILES: CCCNC(=O)C(=CC1=CC(=O)NC=C1)C#N
• Isomeric SMILES: CCCNC(=O)/C(=C\C1=CC(=O)NC=C1)/C#N
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

“(Z)-2-Cyano-3-(2-oxo-1H-pyridin-4-yl)-N-propylprop-2-enamide” is a novel aminopyridyloxypyrazole compound. It is known to inhibit the activity of transforming growth factor beta receptor 1 (TGFβR1) and is used in pharmaceutical compositions. The compounds are used to treat various types of cancer, including colon cancer, melanoma, hepatocellular carcinoma, renal cancer, glioblastoma, pancreatic cancer, myelodysplastic syndrome, lung cancer, and gastric cancer, and/or fibrosis, preferably liver fibrosis and chronic kidney disease.

Mechanism of Action

“(Z)-2-Cyano-3-(2-oxo-1H-pyridin-4-yl)-N-propylprop-2-enamide” inhibits the activity of transforming growth factor beta receptor 1 (TGFβR1). TGFβR1 is a multi-functional cytokine which binds to the heteromeric complexes of TGF-beta type I and type II serine/threonine kinase receptors and activates the TGF-beta receptor complex. This leads to the phosphorylation and activation of SMAD2 and SMAD3, which then associate with SMAD4 and migrate into the nucleus to regulate the expression of different target genes.